Cas no 25550-22-5 (Benzonitrile, methyl-)

Benzonitrile, methyl- structure
Benzonitrile, methyl- structure
Product Name:Benzonitrile, methyl-
CAS No:25550-22-5
MF:C8H7N
MW:117.147881746292
CID:260052
PubChem ID:10721
Update Time:2025-04-19

Benzonitrile, methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, methyl-
    • 2-methylbenzonitrile
    • Methylbenzonitrile
    • Tolunitrile(7CI,8CI)
    • Toluonitrile
    • TOLUNITRILE, O-
    • SCHEMBL74392
    • DTXCID702050
    • o-Methylbenzonitrile
    • MFCD00001792
    • 1138681-69-2
    • FT-0651216
    • Benzonitrile, 2-methyl-
    • 529-19-1
    • T0306
    • 2-methyl-benzonitrile
    • DTXSID6022050
    • orthotolunitrile
    • o-Tolunitrile, >=97.0% (GC)
    • o-Tolunitrile
    • NCGC00091316-01
    • 2-Cyanotoluene
    • NCGC00091316-02
    • EN300-20470
    • 3048F2A3KT
    • O-TOLUNITRILE-D7
    • o-Tolylnitrile
    • Tolunitrile
    • CHEMBL1361840
    • Tox21_200324
    • o-Toluic nitrile
    • CAS-529-19-1
    • NSC 66549
    • HMS3039P17
    • 1-Cyano-2-methylbenzene
    • Q22830837
    • F0001-1362
    • MLS002415767
    • o-tolunitril
    • o-Cyanotoluene
    • EINECS 208-451-7
    • UNII-3048F2A3KT
    • o-Toluonitrile
    • Z104478334
    • InChI=1/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H
    • AS-56478
    • 1-Methyl-2-cyanobenzene
    • 2-Methylbenzenecarbonitrile
    • ortho-Tolunitrile
    • O-TOLUNITRILE [MI]
    • 2-Tolunitrile
    • CCRIS 1286
    • AI3-17128
    • WLN: NCR B1
    • AC-3136
    • o-tolyl cyanide
    • NS00002286
    • AMY40128
    • AKOS000120443
    • SMR001370922
    • NCGC00257878-01
    • 25550-22-5
    • NSC66549
    • NSC-66549
    • 2-Toluenkarbonitril [Czech]
    • A829308
    • 2-Toluenkarbonitril
    • Inchi: 1S/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H3
    • InChI Key: NWPNXBQSRGKSJB-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 117.05791
  • Monoisotopic Mass: 117.057849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 0.908
  • Melting Point: 7.7 °F (NTP, 1992)
  • Boiling Point: 140.5°Cat760mmHg
  • Flash Point: 27.9°C
  • PSA: 23.79

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